Cas no 1225475-47-7 (3-(Aminomethyl)-N-ethylpyridin-2-amine)

• Product Name: 3-(Aminomethyl)-N-ethylpyridin-2-amine
• CAS No: 1225475-47-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD16300856
• CID: 4782485
• Update Time: 2025-11-01

3-(Aminomethyl)-N-ethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-ethylpyridin-2-amine
• 3-Pyridinemethanamine, 2-(ethylamino)-
• 3-(Aminomethyl)-N-ethylpyridin-2-amine

• MDL： MFCD16300856
• Inchi： 1S/C8H13N3/c1-2-10-8-7(6-9)4-3-5-11-8/h3-5H,2,6,9H2,1H3,(H,10,11)
• InChI Key： BGFLUXKQWIPVFZ-UHFFFAOYSA-N
• SMILES： N(CC)C1C(=CC=CN=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(Aminomethyl)-N-ethylpyridin-2-amine

Introduction to 3-(Aminomethyl)-N-ethylpyridin-2-amine (CAS No: 1225475-47-7) and Its Emerging Applications in Chemical Biology

3-(Aminomethyl)-N-ethylpyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1225475-47-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with an aminomethyl group at the 3-position and an N-ethyl group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The pyridine moiety, a nitrogen-containing aromatic ring, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of both primary and secondary amine functionalities provides versatile sites for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, facilitating the attachment of diverse functional groups. This feature is particularly valuable in drug design, where bioconjugation strategies are employed to enhance pharmacokinetic properties or target specificity. Additionally, the N-ethyl group contributes to the steric and electronic environment of the molecule, influencing its solubility, metabolic stability, and binding affinity. These structural attributes make 3-(Aminomethyl)-N-ethylpyridin-2-amine a versatile scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the potential of 3-(Aminomethyl)-N-ethylpyridin-2-amine in therapeutic applications. One of the most compelling areas of research is its use as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. The pyridine core is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets or interact with allosteric sites on the enzyme. For instance, studies have demonstrated that pyridine-based compounds can disrupt aberrant signaling pathways by inhibiting tyrosine kinases, which are overactive in many malignancies.

Moreover, the aminomethyl group on 3-(Aminomethyl)-N-ethylpyridin-2-amine allows for facile introduction of pharmacophores that enhance binding interactions with biological targets. Researchers have leveraged this property to develop peptidomimetics—small molecules that mimic peptide sequences without their drawbacks—by linking amino acid residues or other bioactive fragments to the pyridine scaffold. Such peptidomimetics have shown promise in preclinical studies as modulators of protein-protein interactions, offering a new paradigm for therapeutic intervention.

Another emerging application of 3-(Aminomethyl)-N-ethylpyridin-2-amine is in the field of molecular probes for imaging and diagnostics. The compound’s ability to be radiolabeled or fluorescently tagged makes it suitable for use as a tool compound in positron emission tomography (PET) or fluorescence microscopy studies. These imaging techniques are critical for understanding disease mechanisms at the molecular level and for evaluating drug efficacy in vivo. For example, radiolabeled derivatives of this compound have been used to visualize enzymatic activity in tumor tissues or to track protein expression patterns in neurological disorders.

The versatility of 3-(Aminomethyl)-N-ethylpyridin-2-amine extends to its role as an intermediate in synthetic chemistry. Its reactivity allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex heterocyclic systems. These advanced synthetic methodologies are increasingly employed in pharmaceutical research to create novel scaffolds with improved pharmacological profiles. Additionally, computational modeling studies have highlighted the potential of this compound as a ligand for designing next-generation therapeutics by predicting its binding modes with high-throughput virtual screening techniques.

Recent advances in biocatalysis have also opened new avenues for utilizing 3-(Aminomethyl)-N-ethylpyridin-2-amine as a substrate for enzyme-mediated transformations. Enzymes such as transaminases and cytochrome P450 monooxygenases can be harnessed to introduce specific functional groups into this scaffold under mild conditions, mimicking natural biosynthetic pathways. This approach not only enhances synthetic efficiency but also reduces environmental impact by minimizing waste generation. Such green chemistry principles are becoming increasingly important in drug development pipelines worldwide.

The growing body of research on 3-(Aminomethyl)-N-ethylpyridin-2-amine underscores its significance as a building block in chemical biology and pharmaceutical innovation. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in discovering new treatments for human diseases. The combination of structural flexibility, reactivity, and biocompatibility makes it an indispensable tool for researchers striving to push the boundaries of medicinal chemistry towards more effective and targeted therapies.